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Compound of Interest

Compound Name: 1,2,3-Trichloro-1-propene

Cat. No.: B7822061

An In-depth Technical Guide to the Material Safety of 1,2,3-Trichloro-1-propene

This document provides a comprehensive overview of the material safety data for 1,2,3-
Trichloro-1-propene, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases.

Chemical Identification

Identifier Value
Chemical Name 1,2,3-Trichloro-1-propene
1,2,3-Trichloropropene, 2,3-Dichloroallyl
Synonyms .
chloride[1]
Molecular Formula C3H3CI3[1][2][3]
CAS Number 96-19-5[1][3]

Physical and Chemical Properties

1,2,3-Trichloro-1-propene is a colorless to amber liquid.[2][3] It is insoluble in water but
soluble in organic solvents like ethanol, chloroform, and carbon tetrachloride.[2]
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Property Value

Molar Mass 145.41 g/mol [2][3]

Density 1.412 - 1.43 g/lcm? at 20°C[2][3]
Melting Point -30°C (estimate)[2]

Boiling Point 142 - 145°CJ[2][3]

Flash Point 82 - 85°C[2][3]

Vapor Pressure 4.4 - 7.14 mmHg at 25°C[2][3]
Refractive Index 1.5000 - 1.5030 at 20°C[2][3]

Hazard Identification and GHS Classification

This substance is considered hazardous. Vapors are heavier than air and contact with the liquid
or vapors may cause irritation or burns.[3] It is harmful if swallowed, inhaled, or in contact with
skin, and causes irritation to the eyes, skin, and respiratory system.[2]

GHS Hazard Statements:

o Flammable liquid and vapor.[4][5]

o Harmful if swallowed.[5][6]

o Harmful in contact with skin.[6]

e Harmful if inhaled.[6]

o Causes serious eye irritation.[5][6]

e Suspected of causing cancer.[6]

Risk Codes:

e R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.[2]

e R36/37/38: Irritating to eyes, respiratory system and skin.[2]
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Hazard Class: 6.1(b)[2] Packing Group: IlI[2]

Toxicity Data

Type Value Species

LD50 (oral) 616 mg/kg Rat[2]

Experimental Protocols: Safety and Handling

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[7]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[7]
Handling Procedures:
» Avoid all personal contact, including inhalation.[6]

o Use in a well-ventilated area and prevent the concentration of vapors in hollows and sumps.

[6]
e Do not eat, drink, or smoke when using this product.[6]
o Keep containers securely sealed when not in use.[6]
e Ground and bond container and receiving equipment to prevent static discharges.[6][8]
¢ Use non-sparking tools and explosion-proof equipment.[6][8][9]
e Wash hands thoroughly after handling.[6]

Storage:
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Store in a cool, dry, well-ventilated area.[6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7][8]

Store away from incompatible materials such as oxidizing agents, strong bases, and metals.
[71[10]

Keep container tightly closed.[6][7][8]
Spill and Leak Procedures:

e Minor Spills: Remove all ignition sources. Absorb with vermiculite or other absorbent material
and collect in a suitable container for disposal.[6]

» Major Spills: Isolate the spill area. Wear appropriate PPE. Contain the spill and prevent it
from entering drains or waterways.[9][10]

Visualizations
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Workflow for Safe Handling of 1,2,3-Trichloro-1-propene

Preparation

Assess Risks & Review SDS

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Well-Ventilated Work Area
(Fume Hood)

Handling

Transfer Chemical Carefully

,

Perform Experiment

,

Securely Close Container After Use

Cleanup & Disposal

Decontaminate Glassware & Surfaces

i

Dispose of Waste in
Designated Hazardous Waste Container

:

Remove and Dispose/Clean PPE

:

Wash Hands Thoroughly
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Hazard Profile of 1,2,3-Trichloro-1-propene

Health Haza Carcinogenicity

(Suspected)

Acute Toxjcity .
(Oral, Dermal, Thhalation) richloro-1-propene
Hazards

Flammable Liquid
and Vapor

Skin/Eye/Respiratory
Irritation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Propene, 1,2,3-trichloro- [webbook.nist.gov]

¢ 2. chembk.com [chembk.com]

e 3. 1,2,3-Trichloro-1-propene | C3H3CI3 | CID 7286 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 4. echemi.com [echemi.com]

e 5.1,1,3-Trichloropropene | C3H3CI3 | CID 17378 - PubChem [pubchem.ncbi.nim.nih.gov]
» 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

o 7. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7822061?utm_src=pdf-body-img
https://www.benchchem.com/product/b7822061?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96195&Mask=80
https://www.chembk.com/en/chem/1,2,3-Trichloro-1-propene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Trichloro-1-propene
https://www.echemi.com/products/pid_Seven17342-113-trichloropropene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloropropene
https://store.apolloscientific.co.uk/storage/msds/OR40579_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0431230&productDescription=123-TRICHLOROPROPANE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. 1,1,3-Trichloro-1-propene | 2567-14-8 | TCI AMERICA [tcichemicals.com]

9. synquestlabs.com [synquestlabs.com]

10. 1,2,3-TRICHLOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. ['1,2,3-Trichloro-1-propene" material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822061#1-2-3-trichloro-1-propene-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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